Cas no 1021210-97-8 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide
• CAS No: 1021210-97-8
• MF: C₁₆H₁₅ClN₂O₃S
• MW: 350.819901704788
• CID: 6494876
• Update Time: 2025-05-24

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-3-chlorobenzenesulfonamide

• Inchi： 1S/C16H15ClN2O3S/c1-11(20)19-8-7-12-5-6-14(10-16(12)19)18-23(21,22)15-4-2-3-13(17)9-15/h2-6,9-10,18H,7-8H2,1H3
• InChI Key： DHRITPSZMMAZBG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C)=O)(=O)=O)=CC=CC(Cl)=C1

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide

Research Update on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide (CAS: 1021210-97-8)

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide (CAS: 1021210-97-8) is a small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole and sulfonamide moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role in targeting specific biological pathways, making it a promising candidate for drug development.

The compound's chemical structure, featuring a 3-chlorobenzene sulfonamide group linked to an acetylated dihydroindole, suggests potential interactions with various biological targets. Computational docking studies and in vitro assays have indicated that N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide exhibits selective binding affinity towards certain kinases and GPCRs, which are critical in cancer and inflammatory diseases. These findings underscore its potential as a lead compound for further optimization and preclinical evaluation.

Recent research has focused on elucidating the pharmacokinetic properties of this compound. Studies have demonstrated moderate bioavailability and metabolic stability in rodent models, with preliminary data suggesting favorable tissue distribution. However, challenges such as solubility and off-target effects remain to be addressed. Structural modifications, including the introduction of polar groups, are currently being explored to enhance its drug-like properties while retaining its biological activity.

In addition to its therapeutic potential, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide has also been utilized as a chemical probe to study disease mechanisms. For instance, it has been employed in proteomics studies to identify novel protein targets and pathways involved in neurodegenerative disorders. This dual utility as both a therapeutic candidate and a research tool highlights its versatility in the field of chemical biology.

Looking ahead, further investigations are warranted to fully characterize the compound's mechanism of action and therapeutic potential. Collaborative efforts between academia and industry will be essential to advance this molecule through the drug discovery pipeline. With its promising preliminary data and broad applicability, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-chlorobenzene-1-sulfonamide represents an exciting area of research in the quest for novel therapeutics.